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Compound of Interest

Compound Name: Decan-2-one-d5

Cat. No.: B12370297

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling precautions, and
application protocols for Decan-2-one-d5 (CAS: 55320-60-0). This deuterated ketone is
primarily utilized as an internal standard in quantitative mass spectrometry analyses, offering a
reliable method for the accurate determination of its non-labeled analogue and related
compounds.

Chemical and Physical Properties

Decan-2-one-d5 shares most of its physical and chemical properties with its non-deuterated
counterpart, Decan-2-one. The primary difference is its increased molecular weight due to the
presence of five deuterium atoms. Key quantitative data are summarized below.

Table 1: Physical and Chemical Properties of Decan-2-one-d5 and Decan-2-one
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Property Decan-2-one-d5 Decan-2-one Source(s)
CAS Number 55320-60-0 693-54-9 [11[2]
Molecular Formula C10H15Ds0 C10H200 [1][2]
Molecular Weight 161.30 g/mol 156.27 g/mol [1112]
Physical State Colorless clear liquid Colorless clear liquid [2][3]
Boiling Point ~211°C 211 °C [3]
Melting Point ~3.5°C 3.5°C [3]
Flash Point ~86 °C 86 °C [3]
Density ~0.82 g/cm? 0.82 g/cm?3 [3]
Isotopic Enrichment =98 atom % D N/A

Chemical Purity >98% N/A

Note: Properties for Decan-2-one-d5 are estimated based on the non-deuterated form, as

specific experimental data for the deuterated version is limited. The key difference lies in the

molecular weight.

Safety and Hazard Information

Based on available safety data sheets for the non-deuterated analogue and information from

suppliers of the deuterated compound, Decan-2-one-d5 is considered to have a low hazard

profile. One supplier classifies the material as non-hazardous for transport.[4] However, as with

any chemical, appropriate precautions should be taken.

Table 2: GHS Hazard and Precautionary Statements (based on Decan-2-one)
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Category

Code

Statement Source(s)

Hazard

H315

Causes skin irritation. [3]

H319

Causes serious eye

irritation.

[3]

H335

May cause respiratory

irritation.

[3]

Precautionary

P261

Avoid breathing
dust/fume/gas/mistiva  [3]

pors/spray.

P264

Wash skin thoroughly

after handling.

[3]

P280

Wear protective
gloves/protective
clothing/eye
protection/face

protection.

[3]

P302+P352

IF ON SKIN: Wash
with plenty of soap

and water.

[3]

P305+P351+P338

IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

[3]

P403+P233

Store in a well-
ventilated place. Keep
container tightly

closed.

[3]

P501

Dispose of

contents/container to

[3]
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an approved waste

disposal plant.

Table 3: Toxicological Data Summary

Endpoint Data Source(s)

No data available for Decan-2-
o one-d5. The non-deuterated
Acute Toxicity ) [3]
form is expected to have low

acute toxicity.

Inhalation, eye contact, skin
Routes of Exposure ] ) [3]
contact, ingestion.

) o Not classified as a carcinogen
Carcinegenicity by IARC, NTP, or OSHA ]

Handling Precautions and First Aid

Proper laboratory practices are essential when handling Decan-2-one-d5 to minimize exposure
and ensure safety.

Engineering Controls

Use only in a well-ventilated area, preferably within a chemical fume hood.[3] Facilities should
be equipped with an eyewash station and a safety shower.[3]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical splash-resistant safety glasses or goggles.[3]
» Skin Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an
appropriate cartridge for organic vapors.

» Body Protection: Wear a standard laboratory coat.
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Handling and Storage

o Handling: Avoid contact with skin, eyes, and clothing.[3] Wash hands thoroughly after
handling.[3] Keep away from sources of ignition.[3]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances.[3] The compound is stable if stored under recommended
conditions.[4]

First Aid Measures

¢ Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[3]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing.[3] Get medical advice if skin irritation occurs.[3]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3] Seek immediate medical attention if
irritation persists.[3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[3]

Experimental Protocols: Use as an Internal Standard

Decan-2-one-d5 is an ideal internal standard for isotope dilution mass spectrometry. Its
chemical behavior is nearly identical to the analyte (Decan-2-one), but it is distinguishable by
its mass-to-charge ratio (m/z).

Preparation of Stock and Working Solutions

e Stock Solution (e.g., 1 mg/mL): Accurately weigh a precise amount of Decan-2-one-d5.
Dissolve it in a class A volumetric flask using a suitable solvent (e.g., methanol or
acetonitrile) to achieve the target concentration.

e Working Solution (e.g., 10 pg/mL): Perform a serial dilution of the stock solution to create a
working solution at a concentration appropriate for spiking into samples. The final
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concentration in the analytical sample should be comparable to the expected analyte
concentration.

Sample Preparation and Analysis

o Sample Spiking: Add a known volume of the Decan-2-one-d5 working solution to each
sample, blank, and calibration standard at the beginning of the sample preparation process.

o Sample Extraction: Perform the sample extraction procedure (e.g., protein precipitation,
liquid-liquid extraction, or solid-phase extraction) as required by the specific matrix and
analyte. The presence of the internal standard helps to normalize for any analyte loss during
this process.

o LC-MS/MS Analysis: Analyze the extracted samples using a validated LC-MS/MS method.
Monitor the specific mass transitions for both the analyte (Decan-2-one) and the internal
standard (Decan-2-one-d5).

» Quantification: Calculate the analyte concentration by determining the peak area ratio of the
analyte to the internal standard and comparing it against a calibration curve constructed
using the same ratio.

Visualizations

The following diagrams illustrate key workflows and logical relationships relevant to the
handling and use of Decan-2-one-d5.
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Preparation & Handling Spill Response
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Caption: General Laboratory Safety and Spill Response Workflow.
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Chemical Risk Assessment
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Caption: Logical Flow for Chemical Risk Assessment.
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Caption: Experimental Workflow for Use as an Internal Standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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